Cas no 2094228-10-9 (N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide)

• Product Name: N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide
• CAS No: 2094228-10-9
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 6138351
• PubChem ID: 121565409
• Update Time: 2025-06-28

N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2094228-10-9
• AKOS033732766
• EN300-6644784
• N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide

• Inchi： 1S/C17H23NO2/c1-6-9-16(19)18-15-11-8-10-14(13(15)3)12-20-17(4,5)7-2/h8,10-11H,7,12H2,1-5H3,(H,18,19)
• InChI Key： SXQIGRHHLPLXFO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1C)NC(C#CC)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide

Professional Introduction to N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide (CAS No. 2094228-10-9)

N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide, a compound with the CAS number 2094228-10-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The intricate structure of this molecule, characterized by its complex functional groups, makes it a subject of intense study among researchers aiming to uncover novel therapeutic agents.

The molecular framework of N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide is notable for its combination of aromatic and aliphatic moieties. The presence of a phenyl ring substituted with a butynamide group and an ethoxymethoxy chain attached to a methylated benzene ring contributes to its unique chemical properties. These structural features are not only intriguing from a synthetic chemistry perspective but also hold promise for biological activity, particularly in modulating enzyme function and receptor interactions.

In recent years, there has been growing interest in the development of molecules that can interact with biological targets in novel ways. The compound's architecture suggests potential for binding to proteins and enzymes involved in critical metabolic pathways. This has led to its investigation as a lead compound in several research initiatives aimed at identifying new treatments for various diseases. The butynamide moiety, in particular, has been identified as a pharmacophore that can enhance binding affinity and selectivity, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide is its synthetic accessibility. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This flexibility has been exploited in several synthetic strategies designed to optimize pharmacokinetic profiles and improve bioavailability. The ability to modify the ethoxymethoxy chain and the methylated benzene ring offers a rich palette for structural diversification, which is crucial for developing lead compounds with enhanced therapeutic efficacy.

The compound's potential biological activity has been explored through both computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting how N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide might interact with target proteins, providing insights into its binding mode and affinity. These virtual screening efforts have identified several promising candidates for further experimental validation. In parallel, wet laboratory studies have focused on synthesizing analogs of this compound to assess their biological effects.

Recent experimental results have highlighted the compound's potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The ability of N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide to modulate these targets has sparked interest in its development as an anticancer agent. Preclinical studies have shown encouraging results in cell-based assays, demonstrating its ability to disrupt signaling pathways critical for tumor growth and survival. These findings have laid the groundwork for further investigation into its therapeutic potential.

The structural complexity of this molecule also presents challenges that researchers are actively addressing. Optimizing its solubility and metabolic stability are key considerations for translating preclinical findings into clinical applications. By leveraging advanced synthetic techniques, scientists are working to modify the compound's properties while maintaining its biological activity. This includes exploring alternative functional groups and optimizing the ratio of different parts of the molecule to enhance overall efficacy.

The role of computational chemistry in understanding the behavior of complex molecules like N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide cannot be overstated. High-throughput virtual screening has enabled researchers to rapidly evaluate thousands of potential analogs, accelerating the drug discovery process. Additionally, molecular dynamics simulations have provided detailed insights into how this compound interacts with biological targets at an atomic level. These computational tools are indispensable in guiding experimental design and optimizing lead compounds.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications beyond oncology. Investigating its potential as an anti-inflammatory agent or a treatment for neurodegenerative diseases are among the directions being explored by several research groups. The versatility of its structure allows it to be adapted for multiple therapeutic areas, making it a valuable asset in the pharmaceutical industry.

In conclusion, N-(2-methyl-3-{[(2-methylbutan-2-yl)oxy]methyl}phenyl)but-2-ynamide (CAS No. 2094228-10-9) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, synthetic accessibility, and promising biological activity make it a compelling candidate for further development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the discovery and development of novel therapeutics.